Cas no 2060056-91-7 (8-(4-ethylphenyl)-6-azaspiro3.4octan-5-one)

• Product Name: 8-(4-ethylphenyl)-6-azaspiro3.4octan-5-one
• CAS No: 2060056-91-7
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• MDL: MFCD30487326
• CID: 5173743
• PubChem ID: 137702376
• Update Time: 2025-06-08

8-(4-ethylphenyl)-6-azaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• CID 137702376
• 6-Azaspiro[3.4]octan-5-one, 8-(4-ethylphenyl)-
• 8-(4-ethylphenyl)-6-azaspiro3.4octan-5-one

• MDL： MFCD30487326
• Inchi： 1S/C15H19NO/c1-2-11-4-6-12(7-5-11)13-10-16-14(17)15(13)8-3-9-15/h4-7,13H,2-3,8-10H2,1H3,(H,16,17)
• InChI Key： YCXPUOPALWEFOT-UHFFFAOYSA-N
• SMILES： C1C2(C(C3=CC=C(CC)C=C3)CNC2=O)CC1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 436.0±34.0 °C(Predicted)
• pka: 15.85±0.40(Predicted)

Additional information on 8-(4-ethylphenyl)-6-azaspiro3.4octan-5-one

Introduction to 8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one (CAS No. 2060056-91-7)

8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one, a compound with the CAS number 2060056-91-7, is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic scaffold provides a robust platform for the development of new drugs, particularly in areas such as central nervous system (CNS) disorders, cancer, and metabolic diseases.

The chemical structure of 8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one is composed of a spirocyclic ring system fused with an aromatic substituent. The presence of the azaspiro ring and the 4-ethylphenyl group imparts specific pharmacological properties to this compound. Recent studies have highlighted its potential as a lead compound for various therapeutic applications due to its unique combination of structural features and biological activities.

In the context of medicinal chemistry, the design and synthesis of spirocyclic compounds have been a focal point for researchers aiming to develop novel drugs with improved pharmacokinetic and pharmacodynamic profiles. The spirocyclic structure of 8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one offers several advantages, including enhanced lipophilicity, metabolic stability, and reduced toxicity compared to traditional linear compounds. These properties make it an attractive candidate for further drug development.

One of the key areas where 8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one has shown promise is in the treatment of CNS disorders. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier efficiently further enhances its potential as a therapeutic agent for CNS disorders.

In addition to its CNS applications, 8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one has also been investigated for its anti-cancer properties. Research has shown that it can inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways involved in cell growth and survival. The compound's selective cytotoxicity against cancer cells, combined with its low toxicity to normal cells, makes it a promising candidate for cancer therapy.

The metabolic profile of 8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one has also been extensively studied. Metabolic stability is a crucial factor in drug development, as it affects the bioavailability and efficacy of a compound. Studies have shown that this compound exhibits favorable metabolic stability in both in vitro and in vivo models, suggesting that it may have a longer half-life and better pharmacokinetic properties compared to other similar compounds.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating various conditions. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, 8-(4-ethylphenyl)-6-azaspiro[3.4]octan-5-one (CAS No. 2060056-91-7) represents a promising chemical entity with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further drug development in areas such as CNS disorders and cancer therapy. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.